Ochratoxin B ethyl ester
Ochratoxin B ethyl ester
Brand Name:
Vulcanchem
CAS No.:
18420-71-8
VCID:
VC20998762
InChI:
InChI=1S/C22H23NO6/c1-3-28-21(26)17(12-14-7-5-4-6-8-14)23-20(25)16-10-9-15-11-13(2)29-22(27)18(15)19(16)24/h4-10,13,17,24H,3,11-12H2,1-2H3,(H,23,25)
SMILES:
CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=C(C3=C(CC(OC3=O)C)C=C2)O
Molecular Formula:
C22H23NO6
Molecular Weight:
397.4 g/mol
Ochratoxin B ethyl ester
CAS No.: 18420-71-8
Cat. No.: VC20998762
Molecular Formula: C22H23NO6
Molecular Weight: 397.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18420-71-8 |
|---|---|
| Molecular Formula | C22H23NO6 |
| Molecular Weight | 397.4 g/mol |
| IUPAC Name | ethyl 2-[(8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl)amino]-3-phenylpropanoate |
| Standard InChI | InChI=1S/C22H23NO6/c1-3-28-21(26)17(12-14-7-5-4-6-8-14)23-20(25)16-10-9-15-11-13(2)29-22(27)18(15)19(16)24/h4-10,13,17,24H,3,11-12H2,1-2H3,(H,23,25) |
| Standard InChI Key | XXAVUHHKDMGGBR-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=C(C3=C(CC(OC3=O)C)C=C2)O |
| Canonical SMILES | CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C2=C(C3=C(CC(OC3=O)C)C=C2)O |
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